BENGHE Validation & Comparative

Check Availability & Pricing

C-Flex® Tubing in Vaccine Production: A
Comparative Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C-Flex

Cat. No.: B1167309

In the landscape of vaccine manufacturing, the selection of fluid handling components is a
critical determinant of product purity, process efficiency, and overall safety. C-Flex®, a
thermoplastic elastomer (TPE) tubing, has become a widely adopted material in single-use
systems for biopharmaceutical applications, including vaccine production.[1][2] This guide
provides a comprehensive comparison of C-Flex tubing with other materials commonly used in
vaccine manufacturing, supported by experimental data and detailed protocols.

Performance Characteristics: C-Flex® vs.
Alternatives

C-Flex® tubing is specifically designed to meet the stringent demands of the pharmaceutical
and biopharmaceutical industries.[1] It is recognized for its sealable and weldable properties,
which are crucial for maintaining aseptic conditions in fluid transfer pathways.[1][2] The material
is available in various formulations, with C-Flex® 072 being optimized for peristaltic pump
applications due to its extended pump life, and C-Flex® 374 serving as a versatile, cost-
effective option for general fluid transfer.[3]

Physical and Mechanical Properties

A comparison of the physical properties of C-Flex® 374 with another TPE tubing, Tuflux®,
reveals similarities in hardness and operating temperature ranges. However, Tuflux® TPE
exhibits higher tensile strength and elongation at break under tested conditions.[4]
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C-Flex® 374 (Saint- Tuflux® TPE

Property . . Test Method
Gobain) (Sartorius)
ASTM D2240/1SO
Hardness Shore A 59 60+5
868
Operating
-45°C to +135°C -55°C to +135°C
Temperature
Tensile Strength at
> 4.0 MPa > 6 MPa ISO 527-3
Break
Elongation at Break > 650 % > 750 % ISO 527

Table 1: Comparison of physical properties between C-Flex® 374 and Tuflux® TPE. Data
sourced from a comparability guide by Sartorius.[4]

Peristaltic Pump Performance

The durability of tubing in peristaltic pumps is a critical factor in vaccine production to prevent
process interruptions and potential contamination. C-Flex® 072 is specifically engineered for
high-performance pumping efficiency.[1] In a comparative test, C-Flex® ULTRA was reported
to operate for 1,400 hours continuously at 600 rpm with 15 pounds of back pressure.[5]
Another study comparing Repligen TPE tubing to C-Flex® 374 in a Masterflex® I/P pump at
600 rpm showed that the Repligen tubing withstood 96 hours of testing without failure, whereas
the C-Flex® 374 tubing failed before the 96-hour mark.[6]

. Back Pressure
Tubing Pump Speed (rpm) (psi) Result
psi

Still pumping

C-Flex® ULTRA Not Specified 600 15
after 1,400 hours

Failed before 96

C-Flex® 374 Masterflex® I/P 600 Not Specified
hours
Withstood 96
Repligen TPE Masterflex® I/P 600 Not Specified hours without

failure
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Table 2: Peristaltic pump performance comparison. Data sourced from BioSpace and a
Repligen validation report.[5][6]

Biocompatibility and Extractables/Leachables

C-Flex® tubing is manufactured from pharmaceutical-grade thermoplastic materials and
complies with USP Class VI and ISO standards.[1][4] It is certified to be free of animal-derived
components (ADCF), phthalates, and bisphenol A.[3] The low profile of extractables and
leachables is a key consideration in vaccine manufacturing to ensure the final product's safety
and purity.[7][8]

An extractables study comparing C-Flex® 374 and Tuflux® TPE tubing after gamma irradiation
(= 50 kGy) and extraction with ethanol for 70 days at 40°C identified several compound
classes. The study provides a detailed breakdown of the types and quantities of extractable
compounds.[4]

C-Flex® 374 (Range in Tuflux® TPE (Range in
Compound Class
Hglcm?) Hglcm?)
Degradants of Polyolefin 0.1-1.0 01-1.0
Degradants of Polyamide Not Detected <0.1
Fatty Acid Amides 1.0-10 1.0-10
Phenolic Antioxidants 01-1.0 01-1.0
Phosphorous Antioxidants <0.1 <0.1

Table 3: Selected extractables comparison between C-Flex® 374 and Tuflux® TPE. Data
sourced from a comparability guide by Sartorius.[4]

Experimental Protocols
Burst Pressure Test

Objective: To determine the pressure resistance of the tubing.[4]

Methodology:
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A sample of the tubing is securely connected to a regulated pressurized source.[6]

The other end of the tubing is clamped off.[6]

The pressure is gradually increased at a defined rate (e.g., 0.2 psi per second) until the
tubing either bursts or slips off the fitting.[6]

The maximum pressure reached is recorded as the burst pressure.[6]

Extractables Analysis

Objective: To identify and quantify compounds that can be extracted from the tubing under
harsh conditions.[4]

Methodology:

e The tubing is sterilized using a worst-case method, such as gamma irradiation at a high dose
(= 50 kGy).[4]

o A defined surface area of the tubing is exposed to a specific volume of an extraction solvent
(e.g., ethanol) at a set ratio (e.g., 6 cm2to 1 mL).[4]

o The extraction is carried out for a prolonged period at an elevated temperature (e.g., 70 days
at 40°C).[4]

e The resulting extract is then analyzed using a suite of orthogonal analytical methods, such
as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass
spectrometry (LC-MS), to identify and quantify the extracted compounds.[4]

Visualizing Experimental Workflows
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Test Setup

Tubing Sample
Procedure

Result

Connect Tubing to Clamp Free End Increase Pressure Observe for Burst Record Maximum ]
. i .
Regulated Pressure Source Pressure Source of Tubing (e.g., 0.2 psi/sec) or Slippage Pressure (Burst Pressure)

Clamping Device

Click to download full resolution via product page

Caption: Workflow for the Burst Pressure Test.

Extraction

Sample Preparation Analysis

Identify & Quantify
Extractables

Gamma Irradiation
(= 50 kGy)

Expose to Solvent

Ty Srmle (e.g., Ethanol, 70 days, 40°C)

Click to download full resolution via product page

Caption: Workflow for Extractables Analysis.

Conclusion

C-Flex® tubing offers a reliable and well-characterized solution for fluid handling in vaccine
production. Its established performance in terms of biocompatibility, weldability, and pump life
makes it a suitable candidate for critical process steps.[1][3] However, as demonstrated,
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alternative TPEs may offer superior performance in specific mechanical tests, such as tensile
strength and, in some cases, peristaltic pump durability.[4][6] The choice of tubing should
therefore be based on a thorough risk assessment of the specific application, considering
factors such as the nature of the process fluid, the mechanical stresses involved, and the
regulatory requirements for extractables and leachables. The data and protocols presented in
this guide provide a foundation for making an informed decision.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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